Ammonium carbonate

• IUPAC Name: diazanium;carbonate
• InChI: InChI=1S/CH2O3.2H3N/c2-1(3)4;;/h(H2,2,3,4);2*1H3
• InChI Key: PRKQVKDSMLBJBJ-UHFFFAOYSA-N
• Canonical SMILES: C(=O)([O-])[O-].[NH4+].[NH4+]
• Molecular Formula: (NH4)2CO3, CH8N2O3
• Related CAS: 10361-29-2 (unspecified ammonium salt)
• DSSTOX Substance ID: DTXSID5047457
• Molecular Weight: 96.09 g/mol
• Physical Description: Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia. Noncombustible. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in pharmaceuticals, in food processing., Dry Powder; Liquid, White powder or hard, white or translucent masses or crystals. Becomes opaque on exposure to air and is finally converted into white porous lumps or powder (of ammonium bicarbonate) due to loss of ammonia and carbon dioxide, Colorless crystals or white powder with strong ammonia odor; [CAMEO]
• Solubility: Soluble in water, 100g/100 g water at 15 °C, Slowly soluble in 4 parts water
• Density: 1.5 at 68 °F (USCG, 1999) - Denser than water; will sink
• Impurities: Ammonium carbamate is an impurity of commercial ammonium carbonate.
• Color/Form: Colorless crystalline powder, Colorless, hard, translucent, crystal masses, white cubes or powder
• CAS RN: 506-87-6, 8013-59-0, 10361-29-2, 8000-73-5
• Melting Point: 58 °C (decomposes)

Description

Synthesis Analysis

• Ammonium carbonate undergoes a decomposition reaction at high temperatures, breaking down into ammonia (NH3), carbon dioxide (CO2), and water (H2O) (Seo, Sung, & Han, 2016).

Molecular Structure Analysis

• The molecular structure of ammonium carbonate has been characterized in various studies. It forms distinct phases and crystal structures under different conditions, as identified in compounds like ammonium di-μ-hydroxo-di[triscarbonatozirconate(IV)]tetrahydrate (Clearfield, 1970).

Chemical Reactions and Properties

• Ammonium carbonate acts as a catalyst in various chemical reactions, such as the synthesis of glycerol carbonate and the conversion of CO2 to cyclic carbonates (Elhaj, Wang, & Gu, 2019).
• It decomposes rapidly in air at ambient temperatures to form ammonium bicarbonate (Sclar & Carrison, 1963).

Physical Properties Analysis

• Ammonium carbonate demonstrates distinct physical properties, including solubility and density variations under different conditions (Wang, Zhao, & Ren, 2016).
• Its physical characteristics are influenced by factors such as temperature, concentration, and the presence of other compounds.

Scientific Research Applications

• Metal Extraction and Recovery : Ammonium carbonate is used in the extraction of metals like zinc, copper, and nickel. The Schnabel Process, a hydrometallurgical method for zinc extraction, employs ammonium carbonate and dates back to the late 19th century (Harvey, 2006).

• Fertilizer Production and Soil Health : Research shows that ammonium carbonate can enhance the thermal stability of fertilizers containing ammonium nitrate. It also influences soil biota, particularly nitrogen-fixing microorganisms, positively impacting soil health and plant growth (Popławski et al., 2016); (Vilesov et al., 1998).

• Chemical Catalysis : Ammonium carbonate is used as an alkaline catalyst in chemical reactions, such as the production of lactulose from cheese whey. Its easy separation and recovery make it a valuable catalyst in various chemical processes (Seo et al., 2016).

• Fuel Cell Technology : In innovative fuel cell technologies, ammonium carbonate serves as a potential fuel in direct ammonium carbonate fuel cells. It's being studied for its potential in low-temperature polymer fuel cells (Lee et al., 2014).

• Pest Control : In agriculture, ammonium carbonate is used as an attractant for fruit flies. It's combined with insecticides in controlled-release formulations for effective pest management (Cheng et al., 2021).

• Environmental Applications : It plays a role in ammonium removal from aqueous solutions, such as in the treatment of wastewater or in the management of by-products in bio-cementation processes (Huang et al., 2010); (Mohsenzadeh et al., 2021).

• Material Science : It's employed as a catalyst for lignocellulose pretreatment and as a nitrogen source in fermentation processes for bioethanol production. Additionally, ammonium carbonate is used in the synthesis of materials like LiNi0.5Mn1.5O4, a spinel material used in lithium-ion batteries (Ahmed et al., 2016); (Sun et al., 2011).

• Green Chemistry : It's utilized in the synthesis of cyclic carbonates from CO2 and epoxides, indicating its role in sustainable chemistry applications (Liu et al., 2019).

• Safety Studies : Studies on the safety of ammonium nitrate fertilizers, where ammonium carbonate is used as an inhibitor, are significant in preventing hazardous incidents (Han et al., 2015).

Safety And Hazards

Ammonium carbonate causes severe skin burns and eye damage. It is slightly corrosive and should be used with adequate ventilation. Avoid contact with skin, eyes or clothing. Wash areas of contact with plenty of water.

Future Directions

Carbon capturing technologies are recognized as a cornerstone solution in reducing greenhouse gas emissions to meet the 2050 emissions targets set during the past Paris agreement. Recently, ammonia has become a major carbon-free chemical to absorb CO2 emissions from flue gases. Future efforts are expected to focus on reducing these costs since renewable energy-based systems are also used to co-produce chemical commodities, such as urea and ammonium bicarbonate.

Synthesis routes and methods I

Procedure details

FIGURE shows an embodiment of the process according to the invention. The sodium zeolite is treated in an ion exchanger stage first with an aqueous ammonium carbonate solution, then with an aqueous lanthanum nitrate solution. Thereafter, treated zeolite and mother liquor are separated by a suitable process, for example filtration, and optionally dried. The zeolite thus pretreated is calcined in a furnace, releasing ammonia. These stages can be conducted twice or more in succession. The mother liquor from the removal stage is supplied to a column which comprises a stripping section and is heated at the bottom with an evaporator or by direct addition of steam. The temperature increase drives out ammonia and carbon dioxide, entraining water in the form of steam. The vaporous mixture is condensed in a direct or indirect condenser, and ammonia and carbon dioxide recombine with water to give aqueous ammonium carbonate. The ammonium carbonate solution thus obtained is recycled into the ion exchange stage. Via the bottom of the column, an aqueous sodium carbonate solution is discharged. The ammonia from the calcining furnace is optionally conducted with supplementary ammonia and carbon dioxide into the column upstream of the condenser.

Synthesis routes and methods II

Procedure details

An integrated ammonia-urea process is disclosed which uses as the starting gas mixture a stream coming, for example, from steam reforming of hydrocarbons, carbon dioxide being stripped from the stream by the action of a very concentrated ammonia solution (above 70% by wt) first and the the action of an ammoniated solution of ammonium carbonate secondly, a solution of ammonium carbamate being obtained together with a gas stream composed of nitrogen and hydrogen; sending the carbamate solution to the urea reactor, discharging from the urea reactor the urea solution containing unconverted carbamate and excess ammonia, decomposing said carbamate and sending evolved ammonia to the urea reactor again along with carbon dioxide, discharging the urea solution having now 50% of the original carbamate to an adiabatic stripper in which the stripping gas is essentially composed of hydrogen and nitrogen, removing ammonia and carbon dioxide with water from the adiabatic stripper and condensing ammonia and carbon dioxide by heat exchange, sending the stream of hydrogen and nitrogen to methanization and ammonia synthesis and concentrating the urea solution directly until obtaining a urea melt.

Synthesis routes and methods III

Procedure details

Partially hydrolyzed amino condensation compounds (ammonium polyaminocarbamate) may be produced by other means such as reacting ammonia and carbon dioxide under pressure and elevated temperature to produce ammonium carbonate, ammonium carbamate and urea in water. Most of the water is then removed under satisfactory physical conditions and by any satisfactory means such as crystalization, distillation or air dried. Usually at ambient temperature or at a temperature below the temperature that ammonium carbamate breaks down into ammonia and carbon dioxide. The water is removed until there is about 10 to 40 parts by weight of water to 100 parts by weight of urea present in the mixture. The mixture is then heated under satisfactory physical conditions, usually at ambient pressure and 100° to 160° C. The mixture is first heated to about 100° C. then slowly elevated to convert the urea to cyanic acid and ammonia. The cyanic acid then reacts with the NH2 radical on the ammonium carbamate and with itself to produce a partially hydrolyzed amino compound (ammonium polyaminocarbamate). The partially hydrolyzed amino compound may be further hydrolyzed by reacting it's NH2 radical with water to produce --COONH4 radicals thereby producing partially hydrolyzed amino compounds with the general formula of:

Synthesis routes and methods IV

Procedure details

Step 3, Second Recycling of Filtrate: It was speculated that excess of ammonium hydroxide together with carbon dioxide resulted with ammonium carbonate or bicarbonate, and that the limiting factor in precipitation was the quantity calcium ions. An aliquot of 100 mL of the filtrate (total volume 3370 mL) was mixed with 400 mL CaSO4.2H2O solution (2.0 g/L). A precipitate formed. It was filtered and oven dried. 0.274 grams were isolated. Additional CaSO4.2H2O solution did not cause further precipitation from this aliquot of the filtrate. Based on this measurement it is calculated that a total of 9.23 g of calcium carbonate could be precipitated from the filtrate. The product isolated was identified by XRD as being calcite.

Synthesis routes and methods V

Procedure details

In a method for the concurrent production of ammonia and urea comprising the steps of producing ammonia in an ammonia-synthesis apparatus, absorbing ammonia at the exit of the ammonia-synthesis reactor with water, thus obtaining a concentrated aqueous solution of ammonia, utilizing the concentrated solution of ammonia for the absorption of the CO2 contained in the raw gases for the synthesis of ammonia, obtaining ammonium carbamate, converting the ammonium carbamate partially into urea in a urea-synthesis reactor, thermally decomposing the carbamate which has not been converted into urea and stripping the decomposition products with a gas selected from the group consisting of ammonia, CO2 and inerts, discharging from the stripping zone a solution of urea which still contains carbamate, recycling the products of decomposition of the carbamate to the urea-synthesis reactor, distilling under a pressure of from 3 to 30 atm, in at least one stage, the solution of urea to obtain liquid ammonia and one or more ammoniacal solutions of ammonium carbonate, and an aqueous solution of urea deprived of ammonium carbamate the improvement which comprises introducing the CO2 -containing gas at the bottom, or near the bottom, of an absorber which is split into two sections, the lower section being a film-absorber and the upper section being a plate-absorber, the absorbing solution in the upper section being the concentrated aqueous solution of ammonia aforesaid, the absorbing solution in the lower section being one or more of the aqueous ammoniacal solutions of ammonium carbonate as obtained by distillation of the solution of urea under a pressure of from 3 to 30 atm. with addition of liquid ammonia.